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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of Acid
Black 107 powder. The information is compiled from various sources and presented to assist

researchers and professionals in understanding the material's properties for handling,

formulation, and quality control purposes.

General Information
Acid Black 107 is a complex acid dye used primarily in the textile and leather industries. It is a

metal complex dye, typically involving chromium, which enhances its fastness properties.

Table 1: General Identifiers for Acid Black 107

Identifier Value

C.I. Name Acid Black 107

CAS Number 12218-96-1[1][2]

Synonyms Neutral Black BGL, Acid Black BGL[1][2]

Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1175314?utm_src=pdf-interest
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.benchchem.com/product/b1175314?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.lookchem.com/casno12218-96-1.html
https://www.chinainterdyes.com/acid-dye/acid-black-107.html
https://www.lookchem.com/casno12218-96-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise molecular formula for Acid Black 107 can vary, but it is consistently represented

as a chromium complex. One of the more detailed molecular formulas provided is

[C38H22N7O12S.Cr.2Na].[1] Based on this formula, the molecular weight can be calculated.

Table 2: Chemical and Molecular Data for Acid Black 107

Property Value

Molecular Formula [C38H22N7O12S.Cr.2Na][1][3]

Calculated Molecular Weight 954.65 g/mol

General Classification Monoazo Acid Dye (Chromium Complex)

Physical Properties
The physical properties of Acid Black 107 powder are crucial for its application and handling.

Table 3: Summary of Physical Characteristics of Acid Black 107 Powder

Property Description Source(s)

Appearance
Black or brown-light grey

powder.[1][2][4]
Multiple

Odor Odorless. MSDS

Solubility in Water

Soluble; forms a blue-gray

solution.[1][4] 30 g/L at 90 °C.

[3]

ChemBK

Melting Point
Not available (likely

decomposes before melting).
-

Boiling Point Not applicable. -

Bulk Density
Not specified (experimental

determination required).
-

Experimental Protocols
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Detailed methodologies for determining key physical properties of dye powders are outlined

below. These are based on standardized testing methods.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
This method determines the saturation concentration of the dye in water.

Principle: A suspension of the dye in water is agitated at a constant temperature until

equilibrium is reached. The concentration of the dissolved dye is then measured after

separating the undissolved solids.[5][6]

Apparatus:

Mechanical shaker or magnetic stirrer with temperature control.

Centrifuge.

Analytical balance.

Spectrophotometer or other suitable analytical instrument.

Procedure:

Add an excess amount of Acid Black 107 powder to a known volume of deionized water in a

flask.

Seal the flask and agitate it at a constant temperature (e.g., 25 °C) for a sufficient time to

reach equilibrium (e.g., 24-48 hours).

After equilibration, cease agitation and allow the suspension to settle.

Separate the undissolved powder from the aqueous solution by centrifugation.

Carefully withdraw a sample of the clear supernatant.

Determine the concentration of the dye in the supernatant using a suitable analytical method,

such as UV-Vis spectrophotometry, by comparing the absorbance to a standard curve.
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The solubility is expressed in g/L.

Determination of Apparent (Bulk) Density (Adapted from
ASTM D1895 - Method A)
This method is suitable for fine powders like dyes.

Principle: The apparent density is the weight per unit volume of the powder, including the voids

between particles. It is determined by measuring the mass of the powder that fills a container of

a known volume.[7][8][9][10][11]

Apparatus:

Funnel with a specified orifice size.

Measuring cup of a known volume (e.g., 100 cm³).

Stand to hold the funnel at a fixed height above the measuring cup.

Spatula.

Analytical balance.

Procedure:

Close the funnel orifice and pour a sample of Acid Black 107 powder into the funnel.

Position the empty, tared measuring cup directly below the funnel.

Open the orifice to allow the powder to flow freely into the measuring cup until it overflows.

Once the cup is full, level the powder across the top of the cup with a straight-edged spatula

held at a 45-degree angle.

Weigh the measuring cup with the powder.

The apparent density is calculated by dividing the mass of the powder by the volume of the

cup (g/cm³).
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Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the physical characterization of a dye

powder.
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Caption: Workflow for Physical Characterization of Dye Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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